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Compound of Interest

Compound Name: Oct-5-YN-1-OL
CAS No.: 41547-21-1
Cat. No.: B15801401
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) for Oct-5-yn-1-ol (CAS No. 41547-
21-1) is readily available in public databases. This document has been compiled as a
provisional guide by extrapolating data from structurally analogous compounds, including other
C8 alkynols and alcohols. The information herein should be used as a preliminary safety
reference, and all handling of Oct-5-yn-1-ol should be conducted with the utmost caution,
treating it as a substance with unknown hazards.

~hemical Prod T dentificati

Product Name: Oct-5-yn-1-ol
Synonyms: 5-Octyn-1-ol
Chemical Formula: CsH140
Molecular Weight: 126.20 g/mol
CAS Number: 41547-21-1
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Hazards Identification (Provisional)

Based on data from analogous compounds such as 2-octyn-1-ol and 3-octyn-1-ol, Oct-5-yn-1-
ol is anticipated to be a hazardous substance. The following Globally Harmonized System
(GHS) classifications are provisionally assigned.

GHS Hazard Classification for Oct-5-yn-1-ol (Provisional)

Precautionary Statements (Provisional):
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Code Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.
5280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Call a POISON CENTER or
P301+P312 o

doctor/physician if you feel unwell.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
P330 Rinse mouth.

If skin irritation occurs: Get medical
P332+P313 ) )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i )

advice/attention.

Take off contaminated clothing and wash before
P362

reuse.

Store in a well-ventilated place. Keep container
P403+P233 )

tightly closed.
P405 Store locked up.

© 2026 BenchChem. All rights reserved.

3/14 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15801401?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Dispose of contents/container to an approved

P501 _
waste disposal plant.

Composition/information on Ingredients

Component CAS Number Percentage

Oct-5-yn-1-ol 41547-21-1 >95% (Assumed)

First-Aid Measures

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If
skin irritation occurs, get medical advice/attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

e Ingestion: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell.

Fire-Fighting Measures

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

e Specific Hazards: Combustible liquid. Vapors may form explosive mixtures with air. Thermal
decomposition can lead to the release of irritating gases and vapors (carbon monoxide and
carbon dioxide).

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures
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o Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Remove all sources of ignition.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

e Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as
hazardous waste. Keep in suitable, closed containers for disposal.

Handling and Storage

¢ Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Keep away
from sources of ignition - No smoking. Take measures to prevent the buildup of electrostatic
charge.

» Storage: Store in a cool, dry, and well-ventilated place. Keep container tightly closed. Store
away from incompatible materials such as oxidizing agents and strong acids.

Exposure Controls/Personal Protection
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Personal Protective Equipment (PPE) Workflow

Handling Oct-5-yn-1-ol

Use in a well-ventilated area, preferably a fume hood

'

Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber)

'

Wear safety glasses with side-shields or chemical goggles and a face shield

'

Wear a lab coat or chemical-resistant apron

'

If ventilation is inadequate, use a NIOSH-approved respirator with an organic vapor cartridge

Proceed with experiment

Click to download full resolution via product page

Recommended PPE Workflow for Handling Oct-5-yn-1-ol

Physical and Chemical Properties (Provisional)
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Property Estimated Value Source/Analogy
Appearance Colorless to light yellow liquid General for alkynols
Odor Characteristic General for alkynols

- . Extrapolated from C8 alcohols
Boiling Point ~170-190 °C

and alkynols
] Estimated based on C8
Flash Point ~60-80 °C (closed cup)
alcohols and alkynols
Density ~0.88 g/mL at 25 °C Based on 3-Octyn-1-ol[1]
o ) General for alkynes and long-
Solubility in Water Slightly soluble )
chain alcohols[2]
Refractive Index ~1.45 Based on 3-Octyn-1-ol[1]

Stability and Reactivity

e Reactivity: No data available. Assumed to be stable under recommended storage conditions.
o Chemical Stability: Stable under normal temperatures and pressures.

» Possibility of Hazardous Reactions: Vapors may form explosive mixtures with air. Reacts with
strong oxidizing agents.

» Conditions to Avoid: Heat, flames, and sparks. Incompatible materials.
e Incompatible Materials: Strong oxidizing agents, strong acids.

e Hazardous Decomposition Products: Carbon monoxide, carbon dioxide.

Toxicological Information (Provisional)
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Toxicity Metric Estimated Value Sourcel/Analogy
Acute Oral Toxicity (LD50) ~460 mg/kg (mouse) Based on 1-Octyn-3-0l[3]
] ] o Category 2 (Causes skin Based on 2-octyn-1-ol and 3-
Skin Corrosion/Irritation S
irritation) octyn-1-ol[4][5]
) o Category 2A (Causes serious Based on 2-octyn-1-ol and 3-
Serious Eye Damage/Irritation o
eye irritation) octyn-1-ol[4][5]

Respiratory or Skin ]
No data available

Sensitization

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity Category 3 (May cause Based on 2-octyn-1-ol and 3-
(Single Exposure) respiratory irritation) octyn-1-ol[4][5]

Specific Target Organ Toxicity ]
No data available
(Repeated Exposure)

Aspiration Hazard No data available

Ecological Information (Provisional)

o Ecotoxicity: No data available. Assumed to be harmful to aquatic life.
o Persistence and Degradability: No data available.

» Bioaccumulative Potential: No data available.

» Mobility in Soil: No data available.

Disposal Considerations

Dispose of contents/container in accordance with local, regional, national, and international
regulations.
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Transport Information

Based on the provisional classification as a combustible liquid, it may be regulated for
transport. Consult relevant transport regulations for specific requirements.

Regulatory Information

This product is for research and development use only. It is the responsibility of the user to
comply with all applicable regulations.

Other Information

The information provided in this provisional data sheet is based on the best of our knowledge
and belief at the date of its publication. It is intended to provide guidance for safe handling, use,
processing, storage, transportation, disposal, and release and is not to be considered a
warranty or quality specification.

Experimental Protocols
Flash Point Determination (ASTM D93 - Pensky-Martens
Closed Cup Tester)

Objective: To determine the lowest temperature at which the vapor of the substance will ignite.
Methodology:
o Apparatus: Pensky-Martens closed-cup tester.

e Procedure A (for distillate fuels and lubricating oils):

(¢]

Fill the test cup with the sample to the filling mark.

[¢]

Place the lid on the cup and place the assembly in the heating apparatus.

Insert the thermometer.

o

[e]

Light the test flame and adjust it to the size of a 5/32-inch (4 mm) bead.
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o Apply heat so that the temperature of the sample increases at a rate of 9 to 11°F (5 to
6°C) per minute. Stir the sample at 90 to 120 rpm.

o For an expected flash point of 230°F (110°C) or below, apply the test flame when the
temperature of the sample is 41 £ 9°F (23 + 5°C) below the expected flash point, and at
each 2°F (1°C) increment thereafter.

o For an expected flash point above 230°F (110°C), apply the test flame when the
temperature is 41 + 9°F (23 = 5°C) below the expected flash point, and at each 5°F (2°C)
increment thereatfter.

o To apply the test flame, cease stirring and apply the flame by operating the mechanism on
the cover which opens the shutter and lowers the ignition source into the vapor space of
the cup.

o The flash point is the lowest temperature at which the application of the test flame causes
the vapor above the sample to ignite.[4][6][7][8]

Acute Oral Toxicity (OECD 420 - Fixed Dose Procedure)

Objective: To determine the acute oral toxicity of a substance.
Methodology:
e Animal Model: Typically rats, one sex (usually females).

o Sighting Study: A single animal is dosed at a starting dose (e.g., 300 mg/kg). Based on the
outcome (survival or death), the next animal is dosed at a lower or higher fixed dose level (5,
50, 300, 2000, or 5000 mg/kg).

e Main Study: Based on the sighting study, a starting dose is selected. A group of 5 animals is
dosed at this level.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

o Endpoint: The test identifies a dose causing evident toxicity or no more than one death,
which is then used for hazard classification.[5][9][10][11]
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Acute Dermal Toxicity (OECD 402)

Objective: To determine the health hazards likely to arise from a short-term dermal exposure to
a substance.

Methodology:
» Animal Model: Typically rats or rabbits, one sex.

e Procedure: The substance is applied to a small area of clipped, intact skin (approximately
10% of the body surface area). The area is covered with a porous gauze dressing.

e Dose Levels: A limit test at 2000 mg/kg body weight is often performed first. If toxicity is
observed, a full study with multiple dose groups may be conducted.

o Exposure Duration: The substance is typically left in contact with the skin for 24 hours.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for 14 days. A gross necropsy is performed at the end of the study.[1][12][13][14]

Acute SKin Irritation/Corrosion (OECD 404)

Objective: To determine the potential for a substance to cause skin irritation or corrosion.
Methodology:
e Animal Model: Albino rabbit.

e Procedure: A small amount of the test substance (0.5 mL for liquids) is applied to a small
patch of shaved skin. The patch is covered with a gauze dressing.

e Exposure Duration: The exposure period is typically 4 hours.

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
1, 24, 48, and 72 hours after patch removal. The observation period can be extended up to
14 days to assess the reversibility of the effects.

e Scoring: The severity of the skin reactions is scored according to a standardized scale.
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Acute Eye Irritation/Corrosion (OECD 405)

Objective: To determine the potential for a substance to cause eye irritation or corrosion.
Methodology:
e Animal Model: Albino rabbit.

o Procedure: A single dose of the test substance (0.1 mL for liquids) is instilled into the
conjunctival sac of one eye of the animal. The other eye serves as a control.

* Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The cornea,
iris, and conjunctiva are evaluated for opacity, inflammation, and redness.

e Scoring: The severity of the eye reactions is scored according to a standardized scale. The
observation period can be extended to assess the reversibility of any effects.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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